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Compound of Interest

Compound Name: Roxatidine Hemioxalate

Cat. No.: B586261

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical aspect of laboratory safety and environmental responsibility.
This document provides essential, immediate safety and logistical information for the
operational disposal of roxatidine hemioxalate, a pharmaceutical-related compound with
limited publicly available hazard data.

Core Disposal Protocol

Given the unknown potency and potential hazards of roxatidine hemioxalate, it must be
managed as a hazardous waste. Adherence to the following step-by-step procedure is crucial.

o Waste Identification and Segregation:

o Treat all roxatidine hemioxalate waste, including expired or unused material, as
hazardous chemical waste.

o This waste must be segregated from general laboratory trash and other waste streams. A
dedicated, properly labeled hazardous waste container should be used.

» Personal Protective Equipment (PPE):

o Prior to handling roxatidine hemioxalate for disposal, all personnel must wear
appropriate PPE. This includes, but is not limited to:

= Tightly fitting safety goggles with side-shields.[1]
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» Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected for integrity before
each use.[1][2]

= Alaboratory coat or other protective garments to prevent skin contact.[1]

e Spill Management:
o In the event of a spill, ensure the area is well-ventilated.

o For solid spills, carefully sweep the material to avoid creating dust and place it into the
designated hazardous waste container.

o For liquid spills, use an inert absorbent material to contain and collect the waste, then
place it in the hazardous waste container.

o Do not allow the material to enter drains or water courses.|[2]
o Containerization and Labeling:

o All roxatidine hemioxalate waste, including any contaminated items such as weighing
paper, pipette tips, and used PPE, must be collected in a leak-proof container.

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name "Roxatidine Hemioxalate."

e Storage:

o The sealed hazardous waste container should be stored in a designated, secure, and well-
ventilated waste accumulation area, away from incompatible materials.

» Final Disposal:

o The recommended method for the final disposal of roxatidine hemioxalate is incineration
at a permitted hazardous waste facility.[2] The product may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[2]

o Engage a licensed hazardous material disposal company for the collection and
transportation of the waste.[2] All disposal activities must be in compliance with federal,
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state, and local regulations.[2]

Chemical and Physical Properties

A summary of the available quantitative data for roxatidine hemioxalate is provided in the
table below for easy reference.

Property Data

CAS Number 110925-92-3[3]

Molecular Formula C19H28N207[3][4]

Molecular Weight 396.44 g/mol [3]

Melting Point 158-165°CJ[4]

Appearance White Solid

Solubility DMSO (Slightly), Water (Slightly)

Note: Toxicological and ecotoxicological data for roxatidine hemioxalate are largely
unavailable.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of roxatidine
hemioxalate.
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Caption: Workflow for the safe disposal of roxatidine hemioxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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